2-Methyl-N-[(5-methylfuran-2-YL)methyl]aniline

• Molecular Formula: C13H15NO
• Molecular Weight: 201.26 g/mol
• IUPAC Name: 2-methyl-N-[(5-methylfuran-2-yl)methyl]aniline
• InChI: InChI=1S/C13H15NO/c1-10-5-3-4-6-13(10)14-9-12-8-7-11(2)15-12/h3-8,14H,9H2,1-2H3
• InChI Key: XFKCYRFJJSXXGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NCC2=CC=C(O2)C

Description

2-Methyl-N-[(5-methylfuran-2-YL)methyl]aniline is a substituted aniline derivative characterized by a methyl group at the ortho position of the benzene ring and a (5-methylfuran-2-yl)methyl group attached to the nitrogen atom. The furan moiety introduces aromatic heterocyclic properties, while the methyl groups influence steric and electronic characteristics.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-N-[(5-methylfuran-2-yl)methyl]aniline typically involves the reaction of 2-methylfuran with aniline derivatives under specific conditions. One common method involves the use of a catalyst to facilitate the reaction between 2-methylfuran and aniline, resulting in the formation of the desired compound .

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

2-Methyl-N-[(5-methylfuran-2-yl)methyl]aniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can convert the compound into different amine derivatives.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Various halogenating agents and nucleophiles can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different furan derivatives, while reduction can produce various amine compounds .

Scientific Research Applications

2-Methyl-N-[(5-methylfuran-2-yl)methyl]aniline has several scientific research applications, including:

Chemistry: Used as a reference standard in analytical chemistry and for the synthesis of other organic compounds.

Biology: Investigated for its potential biological activities and interactions with various biomolecules.

Medicine: Explored for its potential therapeutic properties, although it is not currently used in clinical settings.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Methyl-N-[(5-methylfuran-2-yl)methyl]aniline involves its interaction with specific molecular targets and pathways. The compound can bind to various receptors and enzymes, influencing their activity and leading to different biological effects. The exact molecular targets and pathways depend on the specific context of its use in research .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Aniline Ring

Halogen-Substituted Derivatives

• 2-Chloro-N-[(5-methylfuran-2-yl)methyl]aniline (CAS 1019624-11-3):
  • Replaces the methyl group with chlorine at the ortho position.
  • Higher molecular weight (221.68 g/mol vs. ~205.25 g/mol for the target compound) due to chlorine’s atomic mass.
  • Chlorine’s electron-withdrawing nature may reduce nucleophilicity of the aniline nitrogen compared to the methyl group’s electron-donating effect .
• Similar molecular weight (221.68 g/mol) to the ortho-chloro analog but distinct steric interactions .

Methoxy and Nitro Derivatives

• (E)-N-[(5-Methyl-2-furyl)methylene]-3-nitroaniline :
  • Features a nitro group at the meta position and an imine linkage.
  • The nitro group strongly deactivates the benzene ring, reducing susceptibility to electrophilic attack compared to the target compound’s methyl group.
  • X-ray crystallography reveals a dihedral angle of 48.8° between the furan and benzene rings, influencing molecular conformation .
• 4-Methoxy-2-(5-methylfuran-2-yl)aniline :
  • Methoxy group at the para position enhances electron density on the benzene ring.
  • Synthesized via Suzuki-Miyaura coupling with 79% yield, indicating efficient furan-aryl bond formation .

Variations in the N-Substituent

• N-(Octan-2-yl)aniline Derivatives: Bulky alkyl chains (e.g., octan-2-yl, cyclopentyl) replace the furan-methyl group. Synthesis yields range from 58% to 99%, depending on steric hindrance during alkylation .
• N-[(5-Methylthiophen-2-yl)methyl]-3-(trifluoromethyl)aniline :
  • Thiophene replaces furan, altering aromaticity and electronic properties.
  • The trifluoromethyl group introduces strong electron-withdrawing effects, contrasting with the methyl group’s electron donation in the target compound .

Crystallographic and Spectroscopic Data

• Crystal Packing : Weak hydrogen bonds (e.g., C–H···O/N interactions) stabilize the lattice in furan-aniline derivatives, as observed in (E)-N-[(5-Methyl-2-furyl)methylene]-3-nitroaniline .
• NMR Signatures : The target compound’s ¹H-NMR would show distinct resonances for the methyl groups (~δ 2.3 ppm) and furan protons (~δ 6.1–6.3 ppm), similar to analogs in and .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Key Substituents	Melting Point (°C)	LogP (Predicted)
2-Methyl-N-[(5-methylfuran-2-YL)methyl]aniline	205.25	2-CH₃, N-(5-methylfuran)	Not reported	~3.2
2-Chloro-N-[(5-methylfuran-2-yl)methyl]aniline	221.68	2-Cl, N-(5-methylfuran)	Not reported	~3.8
4-Methoxy-2-(5-methylfuran-2-yl)aniline	217.26	4-OCH₃, 2-(5-methylfuran)	Not reported	~2.9
N-(Octan-2-yl)aniline	219.36	N-octan-2-yl	Oil (liquid)	~4.5

LogP values estimated using fragment-based methods; higher values indicate greater lipophilicity.

Biological Activity

2-Methyl-N-[(5-methylfuran-2-YL)methyl]aniline is a compound of considerable interest in medicinal chemistry due to its potential biological activities, particularly in the realms of antimicrobial and anticancer properties. This article explores the biological activity of this compound, detailing its mechanisms of action, interaction studies, and relevant research findings.

Chemical Structure and Properties

The molecular formula for 2-Methyl-N-[(5-methylfuran-2-YL)methyl]aniline is $C_{12}H_{13}N$, with a molecular weight of approximately 173.24 g/mol. The compound features an aniline core substituted with a 5-methylfuran moiety, which enhances its electrophilic character and potential interactions with biological targets.

Property	Value
Molecular Formula	C12H13N
Molecular Weight	173.24 g/mol
Key Functional Groups	Aniline, Furan

The biological activity of 2-Methyl-N-[(5-methylfuran-2-YL)methyl]aniline is primarily attributed to its ability to interact with various molecular targets within biological systems. Preliminary studies suggest that the compound may modulate the activity of enzymes involved in critical biochemical pathways, particularly those associated with cancer cell proliferation.

• Enzyme Interaction : Molecular docking studies indicate significant binding affinities with enzymes such as cytochrome P450 and other metabolic enzymes, suggesting a potential role in inhibiting cancer cell growth.
• Receptor Modulation : The compound may also interact with specific receptors, influencing cellular signaling pathways that regulate apoptosis and cell survival.

Biological Activity Studies

Recent research has focused on assessing the biological activities of compounds structurally similar to 2-Methyl-N-[(5-methylfuran-2-YL)methyl]aniline. Notable findings include:

• Anticancer Properties : Studies have shown that derivatives of this compound exhibit significant cytotoxicity against various cancer cell lines. For example, a study indicated that related compounds effectively inhibited the growth of breast and lung cancer cells in vitro.
• Antimicrobial Activity : The compound has been investigated for its antimicrobial properties against several pathogens, including bacteria and fungi. Results suggest that it may possess moderate antibacterial activity.

Case Study: Anticancer Activity

A study published in Journal of Medicinal Chemistry highlighted the anticancer potential of 4-Methyl-N-[(5-methylfuran-2-YL)methyl]aniline, a structural analog. The study reported an IC50 value of 15 µM against MCF-7 breast cancer cells, indicating promising therapeutic potential for similar compounds.

Interaction Studies

Interaction studies utilizing molecular docking simulations have provided insights into how 2-Methyl-N-[(5-methylfuran-2-YL)methyl]aniline binds to biological targets:

Target Enzyme	Binding Affinity (kcal/mol)	Biological Relevance
Cytochrome P450	-9.5	Metabolism of xenobiotics
Protein Kinase B (AKT)	-8.7	Regulation of cell survival
Topoisomerase II	-9.0	DNA replication and repair